Cas no 200503-12-4 (Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo-)

• Product Name: Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo-
• CAS No: 200503-12-4
• MF: C₁₈H₈Br₂N₄
• MW: 440.090921401978
• CID: 3882471
• PubChem ID: 85761457
• Update Time: 2025-07-20

Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- Chemical and Physical Properties

Names and Identifiers

• Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo-
• 10,13-dibromodipyrido[3,2-a:2’,3’-c]phenazine
• 200503-12-4
• 10,13-Dibromodipyrido[3,2-a:2',3'-c]phenazine

• Inchi： 1S/C18H8Br2N4/c19-11-5-6-12(20)18-17(11)23-15-9-3-1-7-21-13(9)14-10(16(15)24-18)4-2-8-22-14/h1-8H
• InChI Key： WWANNACHAMGVKD-UHFFFAOYSA-N
• SMILES： C12=CC=CN=C1C1=NC=CC=C1C1C2=NC2C(=C(Br)C=CC=2Br)N=1

Computed Properties

• Exact Mass: 439.90952Da
• Monoisotopic Mass: 437.91157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo-

Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- (CAS No. 200503-12-4): A Comprehensive Overview

The compound Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo-, identified by its CAS number 200503-12-4, represents a significant molecule in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The brominated derivative of dipyrido[3,2-a:2',3'-c]phenazine exhibits distinct chemical characteristics that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

Structurally, Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with a fused system of two phenazine rings. The introduction of bromine atoms at the 10 and 13 positions enhances its reactivity and binding affinity, making it a promising scaffold for designing novel bioactive molecules. This modification allows for selective interactions with biological targets, which is crucial for developing targeted therapies.

In recent years, there has been growing interest in exploring the pharmacological properties of dipyrido[3,2-a:2',3'-c]phenazine derivatives. The brominated version has been studied for its potential role in inhibiting specific enzymes and receptors involved in various diseases. Notably, preliminary studies suggest that this compound may exhibit antitumor and anti-inflammatory effects by modulating key signaling pathways. These findings have opened new avenues for research in oncology and immunology.

The synthesis of Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the process, ensuring the compound's suitability for further biological evaluation. Techniques such as bromination reactions and cyclization processes are critical in constructing the desired molecular framework.

One of the most compelling aspects of this compound is its ability to interact with DNA and other biomolecules. The bromine atoms serve as handles for further functionalization, enabling researchers to tailor the compound's properties for specific applications. For instance, cross-linking studies have shown that Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- can form stable complexes with nucleic acids, which may be exploited in developing chemotherapeutic agents that target DNA replication and transcription.

The pharmacokinetic profile of Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preclinical studies have begun to unravel these processes, providing insights into dosing regimens and potential side effects. These studies are crucial for translating laboratory findings into effective clinical treatments.

Moreover, the computational modeling of Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- has played a pivotal role in guiding experimental design. Molecular dynamics simulations and docking studies have helped researchers predict how this compound interacts with biological targets at an atomic level. This approach has accelerated the discovery process by allowing virtual screening of potential binding sites and interactions.

In conclusion, Dipyrido[3,2-a:2',3'-c]phenazine, 10,13-dibromo- (CAS No. 200503-12-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing medical science.